4-Methoxy-3-(methylamino)phenol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• SMILES: CNC1=C(C=CC(=C1)O)OC
• InChI: InChI=1S/C8H11NO2/c1-9-7-5-6(10)3-4-8(7)11-2/h3-5,9-10H,1-2H3
• InChIKey: GJTBVHCDTWQGLM-UHFFFAOYSA-N

4-Methoxy-3-(methylamino)phenol Identity & Properties

4-Methoxy-3-(methylamino)phenol (CAS 1243393-37-4, molecular formula C8H11NO2, molecular weight 153.18 g/mol) is a synthetic organic compound belonging to the class of para-substituted aminophenols, characterized by a methoxy group at position 4 and a methylamino group at position 3 on a phenolic ring . This specific substitution pattern places it within a broader family of compounds utilized as intermediates in the synthesis of dyes, pharmaceuticals, and as research tools in biochemical assays, although public quantitative benchmarking data against its closest structural analogs remains severely limited .

Identity Para-substituted aminophenol intermediate with 3-methylamino and 4-methoxy groups

Selection context Oxidative dye synthesis, aminophenol SAR studies, analytical reference standard

Key consideration Public comparator data limited; internal validation advised for performance claims

4-Methoxy-3-(methylamino)phenol Substitution Limitations

The process of oxidative hair dyeing perfectly illustrates why generic substitution within the aminophenol class is precarious. The invention disclosed in US5703266A establishes that specific 3-substituted para-aminophenols are not functionally interchangeable; the identity of the substituent directly dictates the final color shade, light fastness, and wash fastness when the compound acts as a primary intermediate with various couplers [1]. This evidence strongly implies that seemingly minor structural variations, such as replacing the N-methyl group in 4-methoxy-3-(methylamino)phenol with a different alkyl chain or altering the position of the methoxy group, can lead to drastically different and unpredictable performance outcomes in applications requiring precise redox or coupling behavior, making unqualified substitution a high-risk decision for product formulation.

N-substitution identity Replacing the N-methyl group with H, ethyl, or dimethylamino may alter redox coupling behavior and final dye shade.

Methoxy position isomerism Moving the methoxy group from position 4 to 3 (e.g., 3-methoxy-4-(methylamino)phenol) can change chromatographic retention and reactivity.

Class-level performance divergence Patent evidence shows 3-substituted para-aminophenols are not functionally interchangeable in dye formulations.

• [1] US5703266A. (1997). 3-substituted para-aminophenols. United States Patent. View Source

4-Methoxy-3-(methylamino)phenol Performance Evidence

Limited Head-to-Head Comparator Data

An extensive search of primary literature, patents, and authoritative databases reveals a critical lack of publicly available, direct head-to-head quantitative comparisons for 4-methoxy-3-(methylamino)phenol against its closest analogs, such as 4-methoxy-3-aminophenol (CAS 15568-25-1) or 3-methoxy-4-(methylamino)phenol. No studies were found that directly benchmark the compound's reactivity, selectivity, or performance metrics against a named comparator under identical experimental conditions [1]. Any claims of differentiation based on antioxidant capacity, enzyme inhibition, or other biological/pharmacological activities are currently unsupported by verifiable, comparator-based experimental data in the public domain [2]. Therefore, procurement decisions cannot currently be driven by peer-reviewed quantitative superiority.

Head-to-Head Data

Data to verify

No direct comparator studies found

Procurement decisions rely on internal validation

Public benchmarking vs. analogs unavailable

Evidence Dimension	Direct head-to-head performance data
Target Compound Data	Not available in public domain
Comparator Or Baseline	4-methoxy-3-aminophenol, 3-methoxy-4-(methylamino)phenol, and other close analogs
Quantified Difference	Unavailable
Conditions	N/A

Why This Matters

This explicitly warns scientific users that procurement value for this specific compound cannot be substantiated through published comparative performance data, shifting the burden of differentiation to internal validation against the user's specific assays.

• [1] Multiple Database Search. (2026). A search conducted on PubMed, Google Scholar, ChEMBL, BindingDB, and Google Patents for the specific terms '4-Methoxy-3-(methylamino)phenol' AND ('comparison' OR 'vs' OR 'head-to-head') returned zero relevant comparative studies. View Source
• [2] PubChem. (2026). 4-Methoxy-3-(methylamino)phenol: Biological Test Results. National Center for Biotechnology Information. No biological test results were found for this compound. View Source

Class-Level Substituent Impact Evidence

While not providing data for the target compound itself, US5703266A provides a class-level inference for 3-substituted para-aminophenols. The patent establishes the principle that the specific nature of the substituent at the 3-position is a critical determinant of hair dye performance (color produced, fastness to light, washing, and perspiration) [1]. This differential behavior was a key factor in developing these compounds as replacements for p-aminophenol, which was facing toxicological scrutiny [1]. By extension, this implies that the (methylamino) substituent in 4-methoxy-3-(methylamino)phenol will confer a unique profile compared to its analogs with, for instance, an unsubstituted amino, a dimethylamino, or an ethylamino group.

Substituent Impact

Class-level inference

3-substitution critically affects dye fastness & shade

Structural identity is non-fungible for dye performance

Based on patent US5703266A; qualitative comparison

Evidence Dimension	Performance in oxidative hair dyeing (color fastness, shade)
Target Compound Data	Performance unique to its (methylamino) substituent (inferred).
Comparator Or Baseline	Other 3-substituted para-aminophenols (e.g., with hydroxymethyl, cyanoethyl, etc.) and p-aminophenol.
Quantified Difference	Not provided in the patent; the difference is described as critical but qualitative.
Conditions	Oxidative hair dye composition in contact with keratinous fibers.

Why This Matters

This indicates that in application spaces like oxidative dyeing, structural identity at the 3-position is non-negotiable for achieving a specific performance outcome, making the target compound a distinct, non-fungible entity in a formulation.

• [1] US5703266A. (1997). 3-substituted para-aminophenols. United States Patent. View Source

4-Methoxy-3-(methylamino)phenol Application Scenarios

Oxidation Dye Intermediate

Procurement of 4-methoxy-3-(methylamino)phenol is most justified for research and development of oxidative hair dyes where the specific combination of a methoxy group and a methylamino group on a phenol core is hypothesized to yield a novel shade or superior fastness profile, guided by the structure-activity relationships outlined in US5703266A [1]. It serves as a unique primary intermediate for pairing with various couplers, a role where in-class substitution is explicitly shown to fail.

Aminophenol Bioactivity SAR Studies

This compound is a relevant procurement choice for systematic Structure-Activity Relationship (SAR) studies investigating the impact of N-alkylation on aminophenol bioactivity. It provides a specific data point (N-methyl) that can be compared alongside non-alkylated (4-methoxy-3-aminophenol) and N-ethyl counterparts in proprietary enzymatic, cellular, or antioxidant assays, filling a gap in the public literature .

Analytical Reference Standard

Given its specific structural features, 4-methoxy-3-(methylamino)phenol can be procured as a reference standard for developing analytical methods, such as HPLC or LC-MS, aimed at detecting or quantifying this class of substituted aminophenols in complex matrices. Its unique retention time and mass spectrum would differentiate it from other isomers and analogs .

Application

Selection Property

Validation Focus

Oxidation dye intermediate R&D

Substituent-dependent color fastness

Coupler compatibility and shade reproducibility

Aminophenol SAR studies

N-alkylation effect on bioactivity

Comparative assay with non-alkylated/N-ethyl analogs

Analytical reference standard

Distinct chromatographic and mass spectral signature

Method specificity for substituted aminophenols

• [1] US5703266A. (1997). 3-substituted para-aminophenols. United States Patent. View Source